Cas no 1193250-54-2 (2-Hydroxydiplopterol)
2-Hydroxydiplopterol Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxydiplopterol
- 2-Hydroxiplopterol
- [ "2", "22-Hopanediol" ]
- CID 133561746
- 2
- (2alpha)-A'-Neogammacerane-2,22-diol
- A'-Neogammacerane-2,22-diol, (2α)-
- A'-Neogammacerane-2,22-diol,(2alpha)-
- 2,22-Hopanediol
- 1193250-54-2
- AKOS040763042
- (3S,3aS,5aR,5bR,7aS,10S,11aS,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-10-ol
-
- Inchi: 1S/C30H52O2/c1-25(2)17-19(31)18-28(6)22(25)13-16-30(8)24(28)10-9-23-27(5)14-11-20(26(3,4)32)21(27)12-15-29(23,30)7/h19-24,31-32H,9-18H2,1-8H3/t19-,20-,21-,22-,23+,24+,27-,28-,29+,30+/m1/s1
- InChI Key: NOFOTGSUDLACTL-RNIQUKAFSA-N
- SMILES: O[C@@H]1CC(C)(C)[C@H]2CC[C@@]3(C)[C@@H](CC[C@H]4[C@]5(C)CC[C@@H](C(C)(C)O)[C@H]5CC[C@]34C)[C@]2(C)C1
Computed Properties
- Exact Mass: 444.396730897g/mol
- Monoisotopic Mass: 444.396730897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 8.4
Experimental Properties
- Color/Form: Powder
- Density: 1.014±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 515.6±23.0 °C(Predicted)
- Solubility: Insuluble (7.6E-5 g/L) (25 ºC),
- pka: 15.11±0.29(Predicted)
2-Hydroxydiplopterol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2-Hydroxydiplopterol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H68920-5 mg |
2-Hydroxydiplopterol |
1193250-54-2 | 5mg |
¥6080.0 | 2021-09-09 | ||
| TargetMol Chemicals | TN5934-5 mg |
2-Hydroxydiplopterol |
1193250-54-2 | 98% | 5mg |
¥ 4,280 | 2023-07-11 | |
| TargetMol Chemicals | TN5934-1 mL * 10 mM (in DMSO) |
2-Hydroxydiplopterol |
1193250-54-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4,380 | 2023-07-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H68920-5mg |
2-Hydroxydiplopterol |
1193250-54-2 | ,98.5% | 5mg |
¥6080.0 | 2023-09-07 | |
| A2B Chem LLC | AE17416-5mg |
2-Hydroxydiplopterol |
1193250-54-2 | 98.5% | 5mg |
$844.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5934-5mg |
2-Hydroxydiplopterol |
1193250-54-2 | 5mg |
¥ 4280 | 2024-07-20 | ||
| TargetMol Chemicals | TN5934-1 ml * 10 mm |
2-Hydroxydiplopterol |
1193250-54-2 | 1 ml * 10 mm |
¥ 4380 | 2024-07-20 |
2-Hydroxydiplopterol Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 2-Hydroxydiplopterol
2-Hydroxydiplopterol (CAS No. 1193250-54-2): An Emerging Compound in Pharmaceutical Research
2-Hydroxydiplopterol (CAS No. 1193250-54-2) is a naturally occurring compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, also known as hydroxydiplopterol, is derived from the plant Diplopterys cabrerana, a species native to the Amazon rainforest. The unique chemical structure and biological activities of 2-Hydroxydiplopterol have made it a subject of extensive research in the fields of pharmacology and medicinal chemistry.
The chemical structure of 2-Hydroxydiplopterol is characterized by a complex aromatic ring system with a hydroxyl group attached, which contributes to its diverse biological activities. Recent studies have highlighted its potential as an anti-inflammatory agent, antioxidant, and neuroprotective compound. These properties make 2-Hydroxydiplopterol a promising candidate for the development of new pharmaceuticals targeting various diseases and conditions.
In the context of anti-inflammatory research, 2-Hydroxydiplopterol has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. A study published in the Journal of Inflammation Research demonstrated that 2-Hydroxydiplopterol significantly reduced inflammation in a mouse model of colitis, suggesting its potential for treating inflammatory bowel diseases (IBD). The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
Beyond its anti-inflammatory properties, 2-Hydroxydiplopterol has also been investigated for its antioxidant capabilities. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. Research published in the Oxidative Medicine and Cellular Longevity journal found that 2-Hydroxydiplopterol effectively scavenged free radicals and protected cells from oxidative damage. This makes it a valuable candidate for developing therapeutic agents aimed at reducing oxidative stress.
In the realm of neuroprotection, 2-Hydroxydiplopterol has shown promise in preclinical studies. A study conducted by researchers at the University of São Paulo found that 2-Hydroxydiplopterol exhibited neuroprotective effects in a rat model of Parkinson's disease. The compound was able to reduce dopaminergic neuron loss and improve motor function, suggesting its potential as a treatment for neurodegenerative disorders. The mechanism behind these effects may involve the activation of neurotrophic factors and the inhibition of apoptosis.
The safety profile of 2-Hydroxydiplopterol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that 2-Hydroxydiplopterol exhibits low toxicity at therapeutic doses, making it a suitable candidate for further clinical development. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.
Despite the promising findings, it is important to note that much of the research on 2-Hydroxydiplopterol is still in its early stages. Further clinical trials are necessary to validate its efficacy and safety in human subjects. Ongoing research is focused on optimizing the delivery methods and formulations of 2-Hydroxydiplopterol to enhance its bioavailability and therapeutic effectiveness.
In conclusion, 2-Hydroxydiplopterol (CAS No. 1193250-54-2) represents an exciting area of research with potential applications in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable compound for further investigation and development. As more studies are conducted, it is likely that 2-Hydroxydiplopterol will continue to reveal new insights into its mechanisms of action and therapeutic potential.
1193250-54-2 (2-Hydroxydiplopterol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)